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Compound of Interest
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Cat. No.: B1143473 Get Quote

For researchers, scientists, and professionals in drug development, the selection of appropriate

electro-optic materials is a critical decision influencing the performance and success of optical

systems. This guide provides a detailed, data-driven comparison of two prominent electro-optic

crystals: Barium Sodium Niobate (Ba₂NaNb₅O₁₅, BNN) and Potassium Titanyl Phosphate

(KTiOPO₄, KTP).

This document delves into the key performance metrics of these materials, presenting a

quantitative comparison of their electro-optic coefficients and other essential optical properties.

Furthermore, it outlines the detailed experimental methodologies employed for these

characterizations, ensuring a comprehensive understanding of the data's origins.

Data Presentation: A Side-by-Side Comparison
The following table summarizes the key electro-optic and optical properties of Barium Sodium
Niobate and KTP, facilitating a direct comparison for material selection.
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Property
Barium Sodium Niobate
(BNN)

Potassium Titanyl
Phosphate (KTP)

Electro-Optic Coefficients

r₃₃ (pm/V) 31.4[1]
36.3 (low frequency), 35.0

(high frequency)

r₁₃ (pm/V) 7.6[1]
9.5 (low frequency), 8.8 (high

frequency)

r₂₃ (pm/V) 7.6[1]
15.7 (low frequency), 13.8

(high frequency)

r₄₂ (pm/V) -
9.3 (low frequency), 8.8 (high

frequency)

r₅₁ (pm/V) -
7.3 (low frequency), 6.9 (high

frequency)

Refractive Indices nₐ ≈ nₑ ≈ 2.2-2.3

nₓ = 1.7780, nᵧ = 1.7886, n₂ =

1.8887 (@532 nm) nₓ =

1.7377, nᵧ = 1.7453, n₂ =

1.8297 (@1064 nm)

Transparency Range ~0.4 - 5.0 µm 0.35 - 4.5 µm[2]

Optical Damage Threshold High Moderate

Crystal System Orthorhombic Orthorhombic

Point Group mm2 mm2

Dielectric Constant
ε₃₃/ε₀ ≈ 51 (clamped), ≈ 225

(free)

ε₁₁/ε₀ ≈ 12, ε₂₂/ε₀ ≈ 14, ε₃₃/ε₀ ≈

17

Experimental Protocols: Measuring the Electro-
Optic Effect
The determination of electro-optic coefficients is a precise process requiring sophisticated

experimental setups. Two common methods employed for this purpose are the Sénarmont
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compensation method and Mach-Zehnder interferometry.

Sénarmont Compensation Method
The Sénarmont compensator method is a highly accurate technique for measuring the

retardation induced by the electro-optic effect. The experimental setup typically involves a

polarized light source, the electro-optic crystal under investigation, a quarter-wave plate, and a

rotating analyzer.

Experimental Workflow:

A laser beam is passed through a linear polarizer to create a known polarization state.

The polarized beam then propagates through the electro-optic crystal, to which a modulating

electric field is applied. This field induces a change in the crystal's refractive indices, causing

a phase shift between the two orthogonal components of the light.

The emerging elliptically polarized light then passes through a quarter-wave plate, which is

oriented to convert the elliptical polarization back into linear polarization.

Finally, a rotating analyzer is used to determine the angle of this new linear polarization. The

angle of rotation of the analyzer is directly proportional to the induced phase retardation.

By measuring the retardation as a function of the applied voltage, the electro-optic

coefficients can be calculated.

Sénarmont Compensator Setup

Laser Source Linear Polarizer
Linearly Polarized Light EO Crystal

(Applied E-Field)
Quarter-Wave Plate
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Linearly Polarized Light
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Sénarmont Compensator Experimental Workflow
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Mach-Zehnder Interferometry
Mach-Zehnder interferometry is another powerful technique for measuring changes in refractive

index. This method relies on the interference of two beams of light, one of which passes

through the electro-optic material.

Experimental Workflow:

A laser beam is split into two paths by a beam splitter.

One beam, the "sample beam," passes through the electro-optic crystal, to which a voltage is

applied. The change in refractive index due to the electro-optic effect alters the optical path

length of this beam.

The other beam, the "reference beam," travels an equivalent distance but does not pass

through the crystal.

The two beams are then recombined using a second beam splitter.

The interference pattern produced by the recombined beams is detected. The shift in the

interference fringes is directly related to the phase difference between the two beams, which

in turn is determined by the change in refractive index of the crystal.

By measuring the fringe shift as a function of the applied voltage, the electro-optic

coefficients can be determined.[3][4]
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Mach-Zehnder Interferometer Setup
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Mach-Zehnder Interferometer Experimental Workflow

Concluding Remarks
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Both Barium Sodium Niobate and KTP are valuable electro-optic materials with distinct

advantages. BNN exhibits a notably high r₃₃ coefficient, making it a strong candidate for

applications where a large phase modulation along a specific axis is required. However, the

available data for BNN is less extensive compared to KTP.

KTP, on the other hand, is a well-characterized crystal with a comprehensive set of known

electro-optic coefficients and a broad transparency range.[2] Its moderate electro-optic

coefficients are compensated by its excellent optical quality, high damage threshold, and

commercial availability.[5][6][7]

The choice between BNN and KTP will ultimately depend on the specific requirements of the

application, including the desired operating wavelength, required modulation depth, and power

handling capabilities. This guide provides the foundational data and experimental context to aid

researchers in making an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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